Cas no 527696-77-1 (D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER)

• Product Name: D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER
• CAS No: 527696-77-1
• MF: C₁₉H₁₈INO₄
• MW: 451.254997730255
• CID: 3421239
• PubChem ID: 72212556
• Update Time: 2025-05-24

D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER
• methyl (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-iodopropanoate
• N-Fmoc-3-iodo-D-alanine methyl ester
• Methyl (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-iodopropanoate
• 527696-77-1
• methyl (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-iodopropanoate
• F80397
• MFCD13189981

• Inchi： 1S/C19H18INO4/c1-24-18(22)17(10-20)21-19(23)25-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,21,23)/t17-/m1/s1
• InChI Key： CWUVRMHOLORRBM-QGZVFWFLSA-N
• SMILES： IC[C@H](C(=O)OC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 451.02806Da
• Monoisotopic Mass: 451.02806Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.6Ų

Additional information on D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER

D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER (CAS No. 527696-77-1): A Novel Building Block in Modern Medicinal Chemistry

D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER, identified by its unique Chemical Abstracts Service number CAS No. 527696-77-1, represents a significant advancement in the realm of medicinal chemistry. This compound, characterized by its intricate structure and versatile reactivity, has garnered considerable attention for its potential applications in the synthesis of novel pharmaceuticals and bioactive molecules.

The molecular framework of this compound features a combination of functional groups that make it an invaluable intermediate in organic synthesis. Specifically, the presence of an iodo substituent at the 3-position and a fluorenylmethoxy carbonyl group at the N-position provides multiple sites for further chemical modification. These features enable chemists to explore diverse synthetic pathways, leading to the development of complex molecules with tailored biological activities.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug design due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorenylmethoxy carbonyl moiety in D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER not only contributes to these advantages but also serves as a handle for selective functionalization. This has opened up new avenues for the development of targeted therapeutics, particularly in oncology and neurology where precise molecular interactions are crucial.

One of the most compelling aspects of this compound is its utility as a building block in peptide and protein mimetic synthesis. The protected alanine derivative allows for controlled introduction of additional functionalities, enabling the construction of peptidomimetics with enhanced bioavailability and reduced immunogenicity. Such mimetics are increasingly being explored as alternatives to traditional peptides, offering improved therapeutic profiles.

Recent studies have highlighted the role of iodo-substituted compounds in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The iodo group in D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER facilitates efficient Suzuki-Miyaura and Stille couplings, allowing for the integration of diverse aromatic and heteroaromatic units into the molecular scaffold. This capability is particularly valuable in the synthesis of small molecule inhibitors targeting complex biological pathways.

The methyl ester functionality at the carboxyl terminus provides an additional layer of synthetic flexibility. It can be readily hydrolyzed under mild conditions to yield a free carboxylic acid group, which can then be further modified through esterification, amidation, or other carboxyl-reactive transformations. This versatility makes the compound an indispensable tool for medicinal chemists seeking to optimize lead structures.

The applications of this compound extend beyond traditional small molecule drug discovery. It has shown promise in the development of probes for biochemical assays and imaging agents due to its ability to undergo selective labeling and purification. Such probes are essential for understanding biological processes at the molecular level and have implications in both academic research and industrial applications.

In conclusion, D-ALANINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-3-IODO-, METHYL ESTER (CAS No. 527696-77-1) represents a cutting-edge compound with broad utility in medicinal chemistry. Its unique structural features and reactivity make it an invaluable asset for synthetic chemists working on next-generation therapeutics. As research continues to uncover new applications for fluorinated and iodo-substituted compounds, this building block is poised to play a pivotal role in shaping the future of drug discovery.